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Compound of Interest

Compound Name: Rhenium sulfide (ReS2)

CAS No.: 12038-63-0

Cat. No.: B1218675

Get Quote

Application Note: AN-ReS2-ES-2024 Title: Architecture and Protocol for Rhenium Disulfide

(ReS₂) in High-Performance Pseudocapacitors and Ion Batteries

Executive Summary
Objective: To provide a standardized methodology for synthesizing, fabricating, and

characterizing Rhenium Disulfide (ReS₂) electrodes for energy storage applications. Target

Audience: Materials Scientists, Electrochemists, and R&D Engineers.[1] Core Insight: Unlike

Group VI TMDs (MoS₂, WS₂), ReS₂ exhibits a unique distorted 1T (triclinic) crystal structure

characterized by Peierls distortion. This results in extremely weak interlayer coupling, allowing

bulk ReS₂ to behave electronically and vibrationally as decoupled monolayers. This application

note leverages this "monolayer-in-bulk" behavior to maximize ion intercalation sites without

complex exfoliation steps.

Mechanistic Rationale
The superior performance of ReS₂ over conventional dichalcogenides stems from its

anisotropic lattice. In MoS₂, strong van der Waals forces lead to restacking, limiting ion

diffusion. in ReS₂, the lack of an ordered stacking sequence reduces the energy barrier for ion
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intercalation (Li⁺, Na⁺, or K⁺) and exposes abundant active edge sites for pseudocapacitive

redox reactions.

Diagram 1: Structural Advantage & Charge Storage
Mechanism
This diagram illustrates the logical flow from crystal structure to electrochemical performance.
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Caption: Causal pathway linking ReS₂'s unique triclinic lattice to enhanced electrochemical

energy storage metrics.
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Protocol A: Hydrothermal Synthesis of ReS₂
Nanoflowers
Rationale: Hydrothermal synthesis is preferred over CVD for energy storage because it yields

high-surface-area 3D architectures (nanoflowers) rather than flat 2D films.

Materials:

Ammonium Perrhenate (ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

) - Re Precursor[2]

Thiourea (

) or Thioacetamide - S Precursor

Hydroxylamine Hydrochloride (

) - Reducing Agent[3]

Deionized (DI) Water (18.2 MΩ·cm)

Step-by-Step Methodology:

Precursor Dissolution:

Dissolve 134 mg of

and 190 mg of Thiourea in 30 mL of DI water.

Critical Step: Add 100 mg of

. This prevents the oxidation of intermediate species and promotes the formation of the 1T
phase.

Stir magnetically for 30 minutes at room temperature until a clear solution forms.

Autoclave Assembly:
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Transfer the solution into a 50 mL Teflon-lined stainless steel autoclave.

Safety: Ensure the fill volume does not exceed 80% to prevent overpressure.

Thermal Treatment:

Seal the autoclave and place it in a convection oven.

Heat to 220°C at a ramp rate of 5°C/min.

Hold temperature for 24 hours.

Harvesting:

Allow the autoclave to cool naturally to room temperature.[4]

Centrifuge the resulting black precipitate at 6000 rpm for 10 minutes.

Wash 3x with DI water and 3x with Ethanol to remove unreacted precursors.

Drying:

Vacuum dry the powder at 60°C for 12 hours.[4]

Protocol B: Electrode Fabrication
Rationale: A binder-conductive additive network is essential to overcome the semiconducting

nature of ReS₂ (Bandgap ~1.35 eV).

Components:

Active Material: Synthesized ReS₂ Nanoflowers (80 wt%)

Conductive Agent: Acetylene Black or Super P (10 wt%)

Binder: Polyvinylidene Fluoride (PVDF) (10 wt%)

Solvent: N-Methyl-2-pyrrolidone (NMP)
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Current Collector: Nickel Foam (for Supercapacitors) or Copper Foil (for Li-ion Anodes)

Fabrication Workflow:

Slurry Preparation:

Mix ReS₂, Acetylene Black, and PVDF in a mortar.

Add NMP dropwise while grinding to form a viscous, homogenous slurry.

Expert Tip: Grind for at least 30 minutes. Inhomogeneity leads to high Equivalent Series

Resistance (ESR).

Coating:

For Supercapacitors: Press the slurry onto a pre-cleaned (

treated) Nickel foam (

area).

For Batteries: Doctor-blade the slurry onto Cu foil (thickness ~100 µm).

Drying & Pressing:

Dry at 80°C in a vacuum oven for 12 hours.

Press the electrode at 10 MPa to ensure good electrical contact between the material and

the current collector.

Target Mass Loading: 1.0 – 2.0 mg/cm².

Protocol C: Electrochemical Characterization
Setup: 3-Electrode System (Half-cell).

Working Electrode: ReS₂ on Ni Foam.

Counter Electrode: Platinum Wire or Graphite Rod.
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Reference Electrode: Ag/AgCl (for aqueous electrolytes like

) or Hg/HgO (for alkaline).

Key Experiments:

Cyclic Voltammetry (CV)[8]
Parameters: Voltage window -0.2V to 0.8V; Scan rates 5 to 100 mV/s.

Interpretation: Look for quasi-rectangular shapes indicating EDLC (Electric Double-Layer

Capacitance) combined with broad redox humps indicating pseudocapacitance.

Validation: Current (

) should scale with scan rate (

) as

. If

, the process is surface-controlled (fast kinetics).

Galvanostatic Charge-Discharge (GCD)
Parameters: Current densities 0.5, 1, 2, 5, 10 A/g.

Calculation: Specific Capacitance (

)

Where

is discharge current,

is discharge time,

is mass of active material,

is voltage window (excluding IR drop).
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Electrochemical Impedance Spectroscopy (EIS)
Parameters: Frequency range 0.01 Hz to 100 kHz; Amplitude 5 mV.

Interpretation:

High Freq (Intercept):

(Solution resistance + Contact resistance).

Semicircle:

(Charge transfer resistance).

Low Freq (Slope): Warburg impedance. A vertical line indicates ideal capacitive behavior;

a 45° line indicates diffusion limitations.

Performance Benchmarks
Comparison of ReS₂ performance against standard materials (Data aggregated from recent

literature).

Material Morphology Electrolyte
Specific
Capacitanc
e (F/g)

Retention
(Cycles)

Ref

ReS₂ (Bulk)
Micro-

particles
1M Na₂SO₄ ~40 - 50 85% (1000) [1]

ReS₂

(Hydrotherma

l)

Nanoflowers 1M Na₂SO₄ 189.3 92% (3000) [2]

Mo-doped

ReS₂

Defect-rich

Sheets
1M Na₂SO₄ 206.3 91.7% (5000) [3]

MoS₂ Nanosheets 1M Na₂SO₄ ~100 - 130 80% (2000) [1]

Experimental Workflow Visualization
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This diagram guides the researcher through the complete experimental lifecycle.
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Caption: Operational workflow for ReS₂ electrode development from synthesis to validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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